N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-[2-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylethyl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H26FN3O4S/c1-29-20-8-2-17(3-9-20)16-21(26)23-10-15-30(27,28)25-13-11-24(12-14-25)19-6-4-18(22)5-7-19/h2-9H,10-16H2,1H3,(H,23,26)
• InChI Key: YHQVFSYAKBZLDZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NCCS(=O)(=O)N2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C21H26FN3O4S
• Molecular Weight: 435.5 g/mol
• CAS No.: 897618-89-2

Description

N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)-2-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H26FN3O4S and its molecular weight is 435.51. The purity is usually 95%.
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Scientific Research Applications

Radiolabeled Antagonists for Neuroimaging

N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)-2-(4-methoxyphenyl)acetamide and its derivatives are utilized in the development of radiolabeled antagonists for neuroimaging, particularly in positron emission tomography (PET). For instance, [18F]p-MPPF, a derivative, is used as a 5-HT1A antagonist to study serotonergic neurotransmission in various species, including humans. This application allows for the examination of serotonin receptors' role in neurological and psychiatric disorders (Plenevaux et al., 2000).

Synthesis and Analytical Derivatization

The compound and its analogs are synthesized for use in analytical chemistry, particularly in liquid chromatography. For example, a new sulfonate reagent was synthesized for analytical derivatization in liquid chromatography, enhancing the detection sensitivity for certain analytes (Wu et al., 1997). This demonstrates the compound's utility in improving analytical methodologies.

Enzyme Inhibitory Activities

Derivatives of this compound are explored for their potential as enzyme inhibitors. Compounds synthesized with a similar structural framework have been evaluated for their inhibition potential against enzymes such as bovine carbonic anhydrase (bCA-II), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE). This research is indicative of the potential therapeutic applications of these compounds in treating diseases associated with enzyme dysregulation (Virk et al., 2018).

Antioxidant Properties

The compound's derivatives are also investigated for their antioxidant properties. In one study, 2-alkoxyphenylcarbamic acid-based compounds containing a 4´-(substituted phenyl)piperazin-1´-yl fragment were screened for their antioxidant potential. Such investigations contribute to understanding the structure-antioxidant property relationships, which is critical for designing compounds with optimal therapeutic benefits (Malík et al., 2017).

Neurotransmitter Receptor Studies

Additionally, the compound serves as a basis for the development of molecular imaging probes to study neurotransmitter receptors in living brains, as demonstrated in Alzheimer's disease research. This application is crucial for understanding the pathological changes in neurotransmitter systems associated with neurodegenerative diseases and for developing targeted therapeutic strategies (Kepe et al., 2006).